Cas no 1806920-34-2 (2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806920-34-2
• MF: C₈H₃BrF₅NO₂
• MW: 320.010938882828
• CID: 4865033
• Update Time: 2025-06-08

2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3BrF5NO2/c9-5-3(6(10)11)1-2(7(16)17)4(15-5)8(12,13)14/h1,6H,(H,16,17)
• InChI Key： LTUPTDJFADXYOA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(=O)O)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid

Introduction to 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806920-34-2)

2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid, identified by its CAS number 1806920-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple halogen substituents, specifically bromine, difluoromethyl, and trifluoromethyl groups, endows the molecule with unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid positions it as a versatile building block for the development of novel bioactive molecules. The bromine atom at the 2-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex molecular frameworks. Additionally, the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups enhances the lipophilicity and metabolic stability of derived compounds, making them attractive candidates for drug discovery.

In recent years, there has been growing interest in halogenated pyridines due to their demonstrated efficacy in modulating biological pathways. For instance, studies have highlighted the potential of such compounds in targeting enzymes involved in cancer metabolism and inflammation. The carboxylic acid moiety at the 5-position further expands the synthetic possibilities, allowing for amide bond formation or esterification to introduce additional pharmacophoric elements. This adaptability has positioned 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid as a cornerstone in the synthesis of next-generation therapeutics.

One notable application of this compound is in the development of kinase inhibitors, which are critical in oncology therapy. The halogenated pyridine core is frequently incorporated into small-molecule inhibitors due to its ability to engage with ATP-binding pockets of kinases through hydrophobic interactions and hydrogen bonding. Preclinical studies have demonstrated that derivatives of this scaffold exhibit potent activity against various kinases, including those implicated in resistant tumor phenotypes. The trifluoromethyl group, in particular, has been shown to improve binding affinity by increasing electronic density at key interaction points.

The agrochemical sector has also leveraged the properties of 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid in designing advanced crop protection agents. Halogenated pyridines are known for their herbicidal and insecticidal properties, often stemming from their ability to disrupt essential enzymatic pathways in pests. Researchers have synthesized analogs of this compound that exhibit enhanced selectivity and reduced environmental persistence, aligning with global trends toward sustainable agriculture. The difluoromethyl group plays a pivotal role here by modulating the compound’s bioactivity while maintaining structural integrity under field conditions.

From a synthetic chemistry perspective, 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid serves as a precursor for constructing more complex heterocycles through cyclization or functional group interconversion. Its readiness for further derivatization makes it an indispensable reagent in academic and industrial laboratories alike. Recent advances in flow chemistry have further streamlined its preparation, enabling high-throughput screening of derivatives with minimal waste generation—a critical consideration in modern drug development.

The pharmacokinetic profile of molecules derived from this scaffold is another area of active investigation. Computational modeling has been instrumental in predicting how structural modifications will influence absorption, distribution, metabolism, and excretion (ADME) properties. For example, virtual screening campaigns have identified lead compounds that maintain high oral bioavailability while exhibiting favorable pharmacodynamic profiles. The carboxylic acid functionality at position 5 is often exploited to enhance solubility or facilitate prodrug strategies.

In conclusion, 2-Bromo-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806920-34-2) represents a cornerstone compound in contemporary medicinal and agrochemical research. Its unique structural features—comprising halogenated pyridine rings and diverse functional handles—make it an invaluable asset for designing innovative therapeutics and sustainable crop protection agents. As research continues to uncover new applications for halogenated heterocycles, this compound will undoubtedly remain at the forefront of molecular innovation.